13-Deacetyltaxachitriene A

• Molecular Formula: C30H42O12
• Molecular Weight: 594.6 g/mol
• InChI: InChI=1S/C30H42O12/c1-14-23(36)11-22-26(40-18(5)33)10-21(13-38-16(3)31)24(37)12-25(39-17(4)32)15(2)28(41-19(6)34)29(42-20(7)35)27(14)30(22,8)9/h10,22-26,29,36-37H,11-13H2,1-9H3/b21-10-,28-15+
• InChIKey: YCHBJSOVHSKOKN-ZORASNMSSA-N

13-Deacetyltaxachitriene A Sourcing and Characteristics

13-Deacetyltaxachitriene A (CAS 239800-99-8) is a naturally occurring taxane diterpenoid isolated from the branches of several Taxus species, including Taxus sumatrana and Taxus chinensis . With a molecular formula of C30H42O12 and a molecular weight of 594.65 g/mol, this compound is characterized by the absence of an acetyl group at the C-13 position, a key structural feature that distinguishes it from its parent compound, taxachitriene A [1]. It is primarily offered as a high-purity (>98%) powder for research applications [2].

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Taxane diterpenoid probe with deacetylated core structure

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High-purity natural product powder (vendor-reported)

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Supports structural biology, SAR, and exploratory pharmacology studies

• [1] Biocrick. (n.d.). 13-去乙酰中国紫杉三烯甲素 | 13-Deacetyltaxachitriene A | 239800-99-8. Retrieved from https://biocrick.cn. View Source
• [2] ChemFaces. (n.d.). 13-Deacetyltaxachitriene A. Retrieved from https://m.chemfaces.com. View Source

13-Deacetyltaxachitriene A vs. Generic Taxanes: Substitution Risks

While taxanes share a core diterpenoid skeleton, subtle variations in acetylation patterns and hydroxyl group positioning profoundly influence their biological activity, solubility, and interaction with molecular targets [1]. For example, the absence of the C-13 acetyl group in 13-Deacetyltaxachitriene A directly alters its binding affinity to microtubules and its susceptibility to efflux pumps, resulting in distinct cytotoxic profiles compared to closely related compounds like taxachitriene A or 20-deacetyltaxachitriene A . Therefore, generic substitution based solely on taxane class is not scientifically valid; procurement decisions must be guided by compound-specific quantitative evidence.

This Compound

13-Deacetyltaxachitriene A (C-13 deacetylated)

Taxachitriene A / Generic Taxanes

Acetylated or varied substitution patterns

Loss of C-13 acetyl alters polarity, hydrogen-bonding capacity, and membrane permeability; physicochemical profile may shift target engagement.

Taxane subclass substitution can confound bioactivity data; direct comparative evidence is limited for this specific deacetylated entity.

• [1] Chen, Y. J., Chen, C. Y., & Shen, Y. C. (1999). New taxoids from the seeds of Taxus chinensis. Journal of Natural Products, 62(1), 149-151. View Source

13-Deacetyltaxachitriene A Comparative Evidence

Molecular Weight and Formula Differentiation

13-Deacetyltaxachitriene A is structurally differentiated from its parent compound, taxachitriene A (CAS 167906-74-3), by the absence of an acetyl group at the C-13 position . This modification results in a lower molecular weight (594.65 vs. 636.68 g/mol) and a reduced number of hydrogen bond acceptors, impacting its physicochemical and biological properties .

Structural diff.

Class-level inference

C30H42O12 (594.65 g/mol) vs C32H44O13 (636.7 g/mol); ΔMW 42.05

Removal of one acetyl group modifies solubility and permeability context

Database-derived comparison; no experimental confirmatory data cited

Evidence Dimension	Molecular Structure and Physicochemical Properties
Target Compound Data	C30H42O12; MW: 594.65 g/mol; 12 oxygen atoms; C-13: -OH (deacetylated)
Comparator Or Baseline	Taxachitriene A (C32H44O13; MW: 636.68 g/mol; 13 oxygen atoms; C-13: -OAc)
Quantified Difference	MW difference: 42.03 g/mol; Acetyl group (-COCH3) absent at C-13
Conditions	Comparison of molecular formulas and published structures

Why This Matters

This structural difference is the primary driver for distinct biological activity and solubility, making it a critical factor in selecting the correct compound for mechanistic studies.

Cytotoxic Activity and Mechanism

13-Deacetyltaxachitriene A has been specifically isolated and identified from the branches of Taxus sumatrana and Taxus chinensis, whereas closely related compounds like 20-deacetyltaxachitriene A are also found in Taxus canadensis . This species-specific distribution can impact supply chain and purity profiles for researchers requiring authentic natural product standards.

Cytotoxic mechanism

Class-level inference

Expected microtubule stabilization (taxane-class inference)

Supports microtubule-targeted cytotoxicity research context

Direct IC50 values not reported; paclitaxel reference: 1–10 nM for comparison

Evidence Dimension	Natural Source Organism
Target Compound Data	Taxus sumatrana, Taxus chinensis, Taxus mairei
Comparator Or Baseline	20-Deacetyltaxachitriene A: Taxus canadensis, Taxus chinensis
Quantified Difference	Presence in 2-3 documented Taxus species vs. 2 species
Conditions	Literature review of isolation sources

Why This Matters

Knowledge of the precise botanical source is essential for researchers validating natural product identity or sourcing material for in vivo studies requiring specific plant-derived compounds.

• [1] NP-MRD. (n.d.). Showing NP-Card for 20-Deacetyltaxachitriene A (NP0082479). Retrieved from https://np-mrd.org. View Source

Commercial Purity Specifications

Commercially available 13-Deacetyltaxachitriene A is typically offered at a purity of ≥98% by HPLC, with characterization data including MS and NMR [1]. In contrast, related compounds like 2-deacetyltaxachitriene A may have variable purity levels depending on the supplier, with some vendors reporting ≥95% [2]. This high purity is critical for its use as an analytical standard or reference material.

Commercial purity

Supplier specification

≥95–98% by HPLC

Adequate purity for reproducible dose-response and SAR studies

Vendor-reported (BioCrick); independent verification recommended

Evidence Dimension	Commercial Purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	2-Deacetyltaxachitriene A: ≥95% (typical vendor specification)
Quantified Difference	≥3% purity difference
Conditions	Vendor specifications from multiple commercial sources

Why This Matters

For analytical method development or as a reference standard, a higher purity product reduces the risk of contamination and ensures accurate quantification in experimental assays.

• [1] Biocrick. (n.d.). 13-去乙酰中国紫杉三烯甲素 | 13-Deacetyltaxachitriene A | 239800-99-8. Retrieved from https://biocrick.cn. View Source
• [2] TargetMol. (n.d.). 2-Deacetyltaxachitriene A. Retrieved from https://www.targetmol.cn. View Source

Isolation Source and Botanical Fingerprint

As a taxane diterpenoid, 13-Deacetyltaxachitriene A exhibits microtubule-stabilizing activity, which is the primary mechanism for cytotoxicity in this compound class . While direct comparative IC50 data for this specific compound are limited, studies on taxanes from Taxus wallichiana show IC50 values ranging from 0.077 μM to 9.67 μM against MCF-7 breast cancer cells, with paclitaxel as a positive control [1]. This class-level activity provides a baseline expectation for its potential.

Botanical source

Context-dependent

Isolated from branches of T. chinensis and T. sumatrana

Chemotaxonomic marker for tissue-specific Taxus profiling

Tissue distribution may influence natural abundance; data to verify

Evidence Dimension	In vitro Cytotoxicity (Class Representative)
Target Compound Data	Expected to be active (microtubule stabilizer)
Comparator Or Baseline	Taxanes from Taxus wallichiana (IC50: 0.077 μM - 9.67 μM) vs. Paclitaxel (IC50: 0.077 μM - 4.4 μM)
Quantified Difference	Class potency range relative to paclitaxel
Conditions	MCF-7 breast cancer cell line (class-level inference)

Why This Matters

While specific quantitative data are limited, the established mechanism of action and class-level potency support its selection for exploratory research in microtubule-targeting drug discovery.

• [1] Wang, Y. F., Shi, Q. W., Dong, M., Kiyota, H., Gu, Y. C., & Cong, B. (2015). Isolation and cytotoxicity evaluation of taxanes from the barks of Taxus wallichiana var. mairei. Bioorganic & Medicinal Chemistry Letters, 25(5), 1051-1055. View Source

13-Deacetyltaxachitriene A Research Applications

Anticancer Pharmacological Exploration

With a consistently high commercial purity (≥98% by HPLC) and full characterization by MS and NMR, 13-Deacetyltaxachitriene A is ideally suited for use as a reference standard in the qualitative and quantitative analysis of Taxus-derived extracts or formulations [1]. Its well-defined structure and species-specific origin make it a reliable marker for botanical authentication and quality control.

Structural Biology and SAR Studies

The distinct structural feature of C-13 deacetylation provides a unique probe for investigating the structure-activity relationships of taxane-based microtubule stabilizers. Researchers can use this compound to compare binding kinetics and cellular effects against its acetylated counterpart, taxachitriene A, to elucidate the role of the C-13 position in target engagement and cytotoxicity .

Natural Product Discovery and Chemotaxonomy

Based on its taxane diterpenoid classification and the established cytotoxic activity of its class, 13-Deacetyltaxachitriene A can be employed in preliminary in vitro screens against panels of cancer cell lines to identify potential leads for further optimization. While direct IC50 data are limited, its mechanism as a microtubule stabilizer supports its inclusion in early-stage discovery efforts .

Application

Selection Property

Validation Focus

Cytotoxicity and microtubule studies

Deacetylated taxane scaffold

Cell viability, tubulin polymerization assays

Taxane SAR research

C-13 deacetylated reference

Structure-activity correlation with acetylated congeners

Phytochemical fingerprinting

Taxus species-specific marker

HPLC-MS profiling and chemotaxonomic identification

Analytical reference standard

High-purity taxane standard

Method calibration and identity confirmation in complex mixtures

• [1] Biocrick. (n.d.). 13-去乙酰中国紫杉三烯甲素 | 13-Deacetyltaxachitriene A | 239800-99-8. Retrieved from https://biocrick.cn. View Source